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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the optimal application timing of Cycloxydim for the

effective control of perennial grasses in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of Cycloxydim and which types of plants does it affect?

Cycloxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione

chemical family.[1] Its primary mode of action is the inhibition of the acetyl-CoA carboxylase

(ACCase) enzyme, which is crucial for fatty acid synthesis and the formation of cell membranes

in grasses.[1] This targeted action halts the growth of susceptible grass species, leading to

their eventual death, while broadleaf plants remain unaffected due to differences in their

ACCase enzyme structure.[1] Cycloxydim is systemic, meaning it is absorbed through the

foliage and translocated to the growing points of the plant for a complete kill.[2][3]

Q2: At what growth stage should Cycloxydim be applied for optimal control of perennial

grasses?

For best results, Cycloxydim should be applied when perennial grasses are young and

actively growing.[4] Research indicates that application at the 3- to 8-leaf stage of growth is

effective.[5] For more established perennial grasses, pre-plant tillage practices like discing or
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plowing can help break up rhizomes and stolons, leading to more uniform shoot emergence

and better control.[6] In these cases, a second application may be necessary 2 to 3 weeks after

the emergence of new growth.[6]

Q3: What are the ideal environmental conditions for applying Cycloxydim?

Cycloxydim is most effective when applied under warm and humid conditions, which promote

vigorous grass growth and accelerate the herbicide's action.[7] Conversely, cool temperatures

and low moisture can slow down its effects.[7] In arid regions, it is recommended to apply

Cycloxydim within 7 days after an irrigation event to ensure the target grasses are actively

growing.[6]

Q4: Is a surfactant necessary when applying Cycloxydim?

Yes, the addition of an oil-based adjuvant or a non-ionic surfactant is generally recommended

to enhance the penetration of Cycloxydim into the leaf tissue and improve its overall efficacy.

[1][8] The use of a crop oil concentrate has been shown to increase the level of control

achieved with Cycloxydim.[7]

Q5: How quickly does Cycloxydim work, and what are the visual symptoms?

Susceptible grasses typically cease to grow within 1 to 2 days after application.[1][7] Visual

symptoms, such as yellowing of the younger leaves followed by tissue disintegration, generally

become apparent within 5 to 10 days.[1][7]

Troubleshooting Guide
Problem: Reduced efficacy of Cycloxydim on perennial grasses.

Cause: Application timing may have been suboptimal.

Solution: Ensure that the target perennial grasses are in an early and active growth stage

at the time of application.[4] For established perennial grasses, consider a sequential

application strategy.[6][9][10]

Cause: Unfavorable environmental conditions.
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Solution: Apply Cycloxydim during periods of warm, humid weather to maximize its

effectiveness.[7] Avoid application during cool or dry conditions. In arid regions, apply after

irrigation.[6]

Cause: Insufficient spray coverage.

Solution: Use a sufficient spray volume to ensure complete coverage of the grass foliage.

For perennial grasses, a minimum of 10 gallons per acre is recommended.[6]

Cause: Lack of an appropriate adjuvant.

Solution: Always include an oil-based adjuvant or non-ionic surfactant in the spray mixture

to improve absorption.[1][8]

Cause: Tank mixing with certain broadleaf herbicides.

Solution: Be aware that tank mixing Cycloxydim with some broadleaf herbicides can lead

to reduced grass control. If this occurs, a subsequent application of Cycloxydim may be

necessary.[6] Always perform a compatibility check before tank-mixing.[3]

Cause: Herbicide resistance.

Solution: Herbicide resistance can develop in some grass species with repeated use of

ACCase inhibitors.[3] It is important to rotate herbicide modes of action and implement

integrated weed management practices to mitigate the risk of resistance.

Data on Cycloxydim Efficacy
Table 1: Efficacy of Cycloxydim on Various Perennial Grass Species
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Perennial
Grass Species

Common
Name

Efficacy Level
Application
Timing

Reference

Molinia caerulea
Purple Moor

Grass

Good long-term

control

Spring and

Autumn
[11]

Calamagrostis

epigejos

Wood Small

Reed
Good control

Late April - Early

May
[10]

Deschampsia

flexuosa
Wavy Hair Grass Good control

Late April - Early

May
[10]

Holcus lanatus Yorkshire Fog Good control Autumn [10][11]

Sorghum

halepense
Johnson Grass Suppression Actively Growing [3]

Cynodon

dactylon
Bermudagrass Suppression Actively Growing [3]

Elytrigia repens Quackgrass Suppression Actively Growing [5]

Lolium perenne
Perennial

Ryegrass

Good long-term

control

Spring and

Autumn
[11]

Experimental Protocols
Protocol 1: General Post-Emergence Application of Cycloxydim

Target Weed Stage: Apply to actively growing perennial grasses, ideally at the 3- to 8-leaf

stage.[5]

Herbicide Rate: Follow the manufacturer's recommended application rate, typically ranging

from 0.5 to 1.5 L/ha depending on the formulation and target weed species.[3]

Adjuvant: Add a crop oil concentrate at a rate of 1.0 L/ha or a non-ionic surfactant as per the

product label.[7]

Spray Volume: Use a minimum spray volume of 10 gallons per acre to ensure thorough

coverage, especially under conditions of heavy grass pressure or when grasses are near the
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maximum recommended height.[6]

Environmental Conditions: Apply during warm and humid weather.[7] Avoid application in

cool or dry conditions.

Post-Application: Avoid disturbing (e.g., mowing) the treated area for at least 2 days before

and 2 days after application.[5]

Protocol 2: Sequential Application for Established Perennial Grasses

Initial Application: Apply Cycloxydim following the general protocol when new shoots

emerge after tillage or at the beginning of the active growing season.

Follow-up Application: A second application may be necessary to control regrowth. Apply 2 to

4 weeks after the initial treatment to actively growing grass.[5][6] In some studies, a

sequential application in the autumn followed by another in the late spring has proven to be

highly effective for minimizing competition from certain perennial grasses.[9][10]

Visualizations
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Decision-Making Workflow for Cycloxydim Application

Identify Perennial Grass Problem

Assess Grass Growth Stage

Evaluate Environmental Conditions

Young & Actively Growing

Apply Cycloxydim with Adjuvant

Warm & Humid

Evaluate Efficacy after 7-14 Days

Control Achieved

Symptoms Present

Regrowth or Poor Control Observed

No/Minor Symptoms

Consider Sequential Application or Alternative Strategy

Click to download full resolution via product page

Caption: Decision-making workflow for optimizing Cycloxydim application on perennial

grasses.
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Simplified Mode of Action of Cycloxydim

Cycloxydim Application

Foliar Absorption

Systemic Translocation to Meristems

ACCase Enzyme Inhibition

Fatty Acid Synthesis Blocked

Cell Membrane Formation Disrupted
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Grass Death

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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